Cas no 1802407-46-0 (6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid)

• Product Name: 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid
• CAS No: 1802407-46-0
• MF: C₂₂H₂₇NO₆
• MW: 401.452886819839
• MDL: MFCD31760443
• CID: 5152522
• Update Time: 2025-05-30

6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-6-isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydro-2H-pyrido[2,1-a]isoquinoline-3-carboxylic acid
• RO-7020322
• 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid

• MDL： MFCD31760443
• Inchi： 1S/C22H27NO6/c1-13(2)17-8-14-9-21(29-7-5-6-27-3)20(28-4)10-15(14)18-11-19(24)16(22(25)26)12-23(17)18/h9-13,17H,5-8H2,1-4H3,(H,25,26)
• InChI Key： KBXLMOYQNDMHQT-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=C(OCCCOC)C=C1CC(C(C)C)N1C2=CC(=O)C(C(O)=O)=C1

Experimental Properties

• Color/Form: Solid powder

6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid

Introduction to 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid (CAS No. 1802407-46-0)

6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid, identified by its CAS number 1802407-46-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzo[a]quinolizine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including isopropyl, methoxy, and 3-methoxypropoxy substituents, contributes to its unique chemical properties and biological interactions.

The compound's structure incorporates a 6,7-dihydrobenzo[a]quinolizine core, which is a fused heterocyclic system consisting of a benzene ring and a quinolizine moiety. This particular arrangement is often associated with pharmacological effects such as kinase inhibition, anti-inflammatory responses, and modulation of neurotransmitter systems. The 2-oxo group further enhances the electrophilic nature of the molecule, making it a potential candidate for further derivatization and drug development.

In recent years, there has been growing interest in quinolizine derivatives due to their demonstrated efficacy in preclinical studies. Specifically, compounds with similar structural motifs have shown promise in targeting diseases related to abnormal cell proliferation and metabolic dysregulation. The methoxy and 3-methoxypropoxy groups in 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid are particularly noteworthy, as they can influence solubility, bioavailability, and receptor binding affinity. These features make the compound an intriguing subject for further investigation.

One of the most compelling aspects of this molecule is its potential role in modulating enzyme activity. For instance, studies have suggested that benzo[a]quinolizine derivatives can interact with enzymes involved in signal transduction pathways, thereby affecting cellular processes such as proliferation and differentiation. The isopropyl group may also contribute to steric hindrance around critical binding sites, influencing the compound's specificity for biological targets. Such structural features are crucial for designing molecules with high selectivity and low toxicity.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets more accurately. Molecular docking simulations have indicated that it may interact with proteins involved in cancer pathways, making it a candidate for further exploration in oncology research. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology. These findings underscore the importance of studying structurally diverse compounds like 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex framework efficiently. Recent developments in green chemistry have also prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion, 6-Isopropyl-10-methoxy-9-(3-methoxypropoxy)-2-oxo-6,7-dihydrobenzo[a]quinolizine-3-carboxylic acid (CAS No. 1802407-46-0) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its mechanism of action, this compound may contribute significantly to the development of novel treatments for various diseases.